Cas no 753486-89-4 (3-methoxy-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-methoxy-1,2-oxazole-4-carboxylic acid
• CAS No: 753486-89-4
• MF: C₅H₅NO₄
• MW: 143.097501516342
• CID: 4172282
• PubChem ID: 24860323
• Update Time: 2025-08-05

3-methoxy-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-methoxy-
• 3-Methoxyisoxazole-4-carboxylic acid
• 3-methoxy-1,2-oxazole-4-carboxylic acid
• BDBM23246
• SCHEMBL23990588
• DB-425058
• 1,2(1,5)-Isoxazole, IOA5
• 3-methoxy-4-Isoxazolecarboxylic acid
• 753486-89-4

• Inchi： 1S/C5H5NO4/c1-9-4-3(5(7)8)2-10-6-4/h2H,1H3,(H,7,8)
• InChI Key： XKKWVCCBPIBJKS-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C(OC)=N1

Computed Properties

• Exact Mass: 143.02185764Da
• Monoisotopic Mass: 143.02185764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-methoxy-1,2-oxazole-4-carboxylic acid

Recent Advances in the Study of 3-Methoxy-1,2-oxazole-4-carboxylic Acid (CAS: 753486-89-4)

3-Methoxy-1,2-oxazole-4-carboxylic acid (CAS: 753486-89-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential industrial applications.

One of the key areas of research involving 3-methoxy-1,2-oxazole-4-carboxylic acid is its application in the synthesis of heterocyclic scaffolds with enhanced pharmacological profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the development of oxazole-based inhibitors targeting bacterial efflux pumps. The researchers utilized a multi-step synthetic route to derivatize the core structure, resulting in compounds with potent activity against multidrug-resistant Staphylococcus aureus strains. The study underscored the importance of the methoxy group at the 3-position for maintaining optimal binding affinity to the target proteins.

In addition to its antimicrobial potential, recent investigations have explored the anti-inflammatory properties of 3-methoxy-1,2-oxazole-4-carboxylic acid derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of a series of oxazole-4-carboxamide analogs, which exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Molecular docking studies revealed that these derivatives interact with the active site of p38 MAP kinase, a key regulator of inflammatory responses. The lead compound from this series showed promising results in a murine model of rheumatoid arthritis, suggesting potential for further preclinical development.

The synthetic accessibility of 3-methoxy-1,2-oxazole-4-carboxylic acid has also been a focus of recent research. A novel, scalable synthesis protocol was reported in Organic Process Research & Development (2023), featuring a one-pot cyclization-oxidation sequence with improved yield and reduced environmental impact compared to traditional methods. This advancement addresses previous challenges in large-scale production, making the compound more readily available for pharmaceutical applications. The optimized process employs green chemistry principles, including the use of water as a solvent and catalytic oxidation conditions.

From a mechanistic perspective, computational studies have provided deeper insights into the structure-activity relationships of 3-methoxy-1,2-oxazole-4-carboxylic acid derivatives. Density functional theory (DFT) calculations published in Journal of Chemical Information and Modeling (2024) elucidated the electronic effects of substituents on the oxazole ring, particularly how the methoxy group influences the compound's reactivity and interaction with biological targets. These findings are guiding the rational design of next-generation derivatives with improved pharmacokinetic properties.

Looking forward, the versatility of 3-methoxy-1,2-oxazole-4-carboxylic acid continues to inspire innovative applications beyond traditional drug discovery. Recent patent filings indicate its potential use in agrochemicals and materials science, particularly in the development of photoactive compounds and biodegradable polymers. As research progresses, this compound is poised to play an increasingly important role at the intersection of chemistry and biology, offering solutions to challenges in healthcare and sustainability.